Cas no 81760-47-6 (kahweol acetate)

kahweol acetate Properties

Names and Identifiers

• kahweol acetate
• KAHWEOL ACETATE(RG)
• KAHWEOL ACETATE(RG) PrintBack
• (7-Hydroxy-10b-methyl-3b,4,5,6,7,8,9,10,10a,10b-decahydro-5a,8-methanocyclohepta[5,6]naphtho[2,1-b]furan-7-yl)methyl acetate
• DTXSID101002187
• [(4S,12S,13R,16R,17R)-17-Hydroxy-12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6,10-trien-17-yl]methyl acetate
• 81760-47-6
• CCRIS 1520
• +Expand

• InChIKey： OJLWVPDNBQAHRT-PCEBFAEYSA-N
• Inchi： InChI=1S/C22H28O4/c1-14(23)26-13-22(24)12-21-9-5-17-16-7-10-25-18(16)6-8-20(17,2)19(21)4-3-15(22)11-21/h6-8,10,15,17,19,24H,3-5,9,11-13H2,1-2H3/t15-,17-,19+,20-,21?,22+/m1/s1
• SMILES： CC(=O)OCC1(CC23CCC4C5=C(C=CC4(C2CCC1C3)C)OC=C5)O

Computed Properties

• Exact Mass: 356.19900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 356.19875937g/mol
• Heavy Atom Count: 26
• Complexity: 644
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• LogP: 4.29070
• PSA: 59.67000